Cas no 1021-45-0 (Phosphoric acid, diethyl 1-phenylethenyl ester)

• Product name: Phosphoric acid, diethyl 1-phenylethenyl ester
• CAS No: 1021-45-0
• MF: C₁₂H₁₇O₄P
• MW: 256.23478
• CID: 97566
• PubChem ID: 11086356

Phosphoric acid, diethyl 1-phenylethenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, diethyl 1-phenylethenyl ester
• diethyl 1-phenylethenyl phosphate
• phosphoric acid diethyl 1-phenyl-vinyl ester
• DTXSID80454744
• 1021-45-0
• diethyl a-phenylvinyl phosphate
• diethyl 1-phenylvinyl phosphate

• Inchi： InChI=1S/C12H17O4P/c1-4-14-17(13,15-5-2)16-11(3)12-9-7-6-8-10-12/h6-10H,3-5H2,1-2H3
• InChI Key： TYPMOBYJZAEEDU-UHFFFAOYSA-N
• SMILES： P(=O)(OC(C1C=CC=CC=1)=C)(OCC)OCC

Computed Properties

• Exact Mass: 256.086446g/mol
• Monoisotopic Mass: 256.086446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.23g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų